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Compound of Interest

Compound Name: Urotensin II (114-124), human TFA

Cat. No.: B15605310 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction:

Urotensin II (UII) is a cyclic neuropeptide that has been identified as the endogenous ligand for

the G protein-coupled receptor GPR14, now commonly known as the urotensin receptor (UT).

The human Urotensin II (114-124) fragment represents the biologically active core of the full-

length peptide. It is a potent vasoconstrictor and plays a significant role in a variety of

physiological and pathophysiological processes, including cardiovascular function, cell

proliferation, and tissue remodeling. These application notes provide detailed protocols for the

in vitro use of Urotensin II (114-124) to investigate its biological functions.

Data Presentation
The following table summarizes key quantitative data for the in vitro application of Urotensin II

(114-124).
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Parameter Value Cell Type/System Application

Receptor Binding

(EC₅₀)
0.1 nM

Recombinant UT

receptor

Characterizing ligand-

receptor interaction

Calcium Mobilization

(EC₅₀)
0.62 ± 0.17 nM

HEK-293 cells

expressing human

GPR14

Functional receptor

activation assay[1][2]

Cell Proliferation

(Optimal

Concentration)

10 nM
Human dermal

fibroblasts

Investigating

mitogenic effects

Cardiomyocyte

Hypertrophy
200 nM (for 48 hours)

Adult rat ventricular

myocytes

Studying cardiac

remodeling[3][4]

ERK1/2

Phosphorylation
200 nM

Adult rat ventricular

myocytes

Signal transduction

studies[4]

p38 MAPK Activation 200 nM
Adult rat ventricular

myocytes

Signal transduction

studies

CaMKII Activation 200 nM
Adult rat ventricular

myocytes

Signal transduction

studies

Mandatory Visualizations
Urotensin II Signaling Pathway
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Cell Preparation

Dye Loading

Measurement

Data Analysis

1. Culture cells (e.g., HEK-293)

2. Seed cells in 96-well plates

3. Prepare Fura-2 AM loading solution

4. Incubate cells with Fura-2 AM

5. Wash cells to remove excess dye

6. Measure baseline fluorescence

7. Add Urotensin II (114-124)

8. Record fluorescence changes

9. Calculate 340/380 nm fluorescence ratio

10. Generate dose-response curve and calculate EC₅₀

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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